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Compound of Interest

Compound Name: Antifungal agent 19

Cat. No.: B14764378 Get Quote

Despite its commercial availability and noted potency, the scientific discovery, isolation, and

detailed biological mechanisms of a compound cataloged as "Antifungal agent 19" remain

largely undocumented in publicly accessible scientific literature. This technical guide

synthesizes the limited available data and outlines the significant knowledge gaps that prevent

a comprehensive understanding of this potentially valuable antifungal compound.

Limited Public Data on a Promising Compound
"Antifungal agent 19" is listed by several chemical suppliers as a compound with potent

antifungal activity, consistently citing an EC50 value of 0.72 μM.[1][2][3][4][5] The compound

has a chemical formula of C19H18F4O2 and a molecular weight of 354.34.[3] Beyond these

basic identifiers, however, there is a conspicuous absence of published research detailing its

discovery, the methods for its isolation or synthesis, and the experimental protocols used to

determine its efficacy and mechanism of action.

This lack of information precludes a thorough analysis of its therapeutic potential and limits its

utility for the broader research community. Without access to the primary research, it is

impossible to provide a detailed account of its biological activity, including the specific signaling

pathways it may modulate within fungal cells.

The Uncharted Path: From Discovery to Mechanism
The journey of a novel therapeutic agent from initial discovery to clinical application is a long

and complex process, meticulously documented at each stage. This process, crucial for
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scientific validation and regulatory approval, appears to be either proprietary, unpublished, or

not readily discoverable for "Antifungal agent 19."

A typical discovery and development workflow for a new antifungal agent is visualized below.

This generalized process highlights the critical stages for which information on "Antifungal
agent 19" is currently unavailable.
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Discovery Phase

Preclinical Phase

Clinical Development

High-Throughput Screening

Hit Identification

Identification of active compounds

Lead Generation

Selection of promising candidates

Lead Optimization

Chemical modification to improve properties

In vitro Testing

Characterization of activity and spectrum

In vivo Testing

Evaluation in animal models

Toxicology Studies

Assessment of safety

Phase I Trials

Human safety

Phase II Trials

Efficacy in patients

Phase III Trials

Large-scale efficacy and safety

Regulatory Approval
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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